[2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol

• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: [2-(4-bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C11H10BrNO2/c1-7-10(6-14)13-11(15-7)8-2-4-9(12)5-3-8/h2-5,14H,6H2,1H3
• InChI Key: PKRNKBGQDMOCRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)Br)CO

Description

[2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol: is an organic compound that features a bromophenyl group attached to an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol typically involves the reaction of 4-bromobenzaldehyde with 2-amino-2-methylpropan-1-ol under acidic conditions to form the oxazole ring. The reaction is carried out in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) to facilitate cyclization .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol can undergo oxidation reactions to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form alcohols or amines using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: It can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as hydroxyl or amino groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles such as hydroxyl or amino groups

Major Products Formed:

Oxidation: Aldehydes, ketones

Reduction: Alcohols, amines

Substitution: Hydroxylated or aminated derivatives

Scientific Research Applications

Chemistry: In chemistry, [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development .

Biology: Its bromophenyl group can interact with various biological targets, making it a valuable tool for probing biochemical pathways .

Medicine: In medicine, [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases .

Industry: Industrially, the compound can be used in the production of specialty chemicals and materials. Its reactivity and functional groups make it suitable for various applications, including the synthesis of polymers and advanced materials .

Mechanism of Action

The mechanism of action of [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol involves its interaction with molecular targets such as enzymes and receptors. The bromophenyl group can form non-covalent interactions with active sites, leading to inhibition or modulation of biological activity. The oxazole ring provides additional binding affinity and specificity .

Comparison with Similar Compounds

• [2-(4-Bromophenyl)-1,3-thiazol-4-yl]methanol
• 4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• 4-(3-(4-Bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide

Comparison: Compared to these similar compounds, [2-(4-Bromophenyl)-5-methyl-1,3-oxazol-4-yl]methanol is unique due to its oxazole ring, which imparts distinct chemical and biological properties. The presence of the oxazole ring enhances its stability and binding affinity, making it a valuable compound for various applications .